Cas no 2877763-64-7 (1-(piperidin-1-yl)-2-{4-[4-(trifluoromethyl)phenyl]piperazin-1-yl}ethan-1-one)

• Product Name: 1-(piperidin-1-yl)-2-{4-[4-(trifluoromethyl)phenyl]piperazin-1-yl}ethan-1-one
• CAS No: 2877763-64-7
• MF: C₁₈H₂₄F₃N₃O
• MW: 355.397874832153
• CID: 5309947
• PubChem ID: 165432175
• Update Time: 2025-05-23

1-(piperidin-1-yl)-2-{4-[4-(trifluoromethyl)phenyl]piperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(piperidin-1-yl)-2-{4-[4-(trifluoromethyl)phenyl]piperazin-1-yl}ethan-1-one
• F6809-3013
• AKOS040883647
• 2877763-64-7
• 1-(1-Piperidinyl)-2-[4-[4-(trifluoromethyl)phenyl]-1-piperazinyl]ethanone

• Inchi： 1S/C18H24F3N3O/c19-18(20,21)15-4-6-16(7-5-15)23-12-10-22(11-13-23)14-17(25)24-8-2-1-3-9-24/h4-7H,1-3,8-14H2
• InChI Key： XHDRRRRHUJNWFX-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCC1)CN1CCN(C2=CC=C(C(F)(F)F)C=C2)CC1

Computed Properties

• Exact Mass: 355.18714688g/mol
• Monoisotopic Mass: 355.18714688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.8Ų

Experimental Properties

• Density: 1.221±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 476.0±45.0 °C(Predicted)
• pka: 6.35±0.10(Predicted)

Additional information on 1-(piperidin-1-yl)-2-{4-[4-(trifluoromethyl)phenyl]piperazin-1-yl}ethan-1-one

Comprehensive Overview of 1-(piperidin-1-yl)-2-{4-[4-(trifluoromethyl)phenyl]piperazin-1-yl}ethan-1-one (CAS No. 2877763-64-7)

The compound 1-(piperidin-1-yl)-2-{4-[4-(trifluoromethyl)phenyl]piperazin-1-yl}ethan-1-one (CAS No. 2877763-64-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the piperidine and piperazine moieties, as well as the trifluoromethylphenyl group, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of G-protein-coupled receptors (GPCRs), a class of proteins that play a critical role in signal transduction and are targets for many therapeutic drugs.

In recent years, the demand for novel small-molecule compounds with precise pharmacological properties has surged, driven by advancements in drug discovery and precision medicine. The compound 1-(piperidin-1-yl)-2-{4-[4-(trifluoromethyl)phenyl]piperazin-1-yl}ethan-1-one aligns with this trend, as its structure suggests potential interactions with neurotransmitter receptors, such as those involved in dopaminergic and serotonergic pathways. This has led to increased interest in its potential applications for central nervous system (CNS) disorders, a hot topic in modern pharmacology.

From a synthetic chemistry perspective, the incorporation of the trifluoromethyl group is noteworthy. This functional group is known to enhance the metabolic stability and lipophilicity of compounds, which are critical factors in drug design. The presence of both piperidine and piperazine rings further contributes to the compound's versatility, as these heterocycles are frequently employed in the development of bioactive molecules. Such features make CAS No. 2877763-64-7 a subject of interest for researchers exploring structure-activity relationships (SAR).

The rise of artificial intelligence (AI) and machine learning (ML) in drug discovery has also brought attention to compounds like 1-(piperidin-1-yl)-2-{4-[4-(trifluoromethyl)phenyl]piperazin-1-yl}ethan-1-one. Computational models are increasingly used to predict the binding affinity and pharmacokinetic properties of such molecules, accelerating the identification of promising candidates. This aligns with the growing trend of in silico screening, which reduces the time and cost associated with traditional high-throughput screening (HTS) methods.

Another area of interest is the compound's potential role in neurodegenerative disease research. With the global prevalence of conditions like Alzheimer's disease and Parkinson's disease on the rise, there is a pressing need for innovative therapeutic approaches. The structural attributes of CAS No. 2877763-64-7 suggest it could interact with targets implicated in these disorders, making it a valuable tool for mechanistic studies and target validation.

In addition to its pharmacological potential, the compound's synthetic accessibility is a key consideration. The use of modular synthetic routes allows for the efficient preparation of derivatives, enabling researchers to explore its chemical space more thoroughly. This is particularly relevant in the context of fragment-based drug design (FBDD), where small molecular fragments are optimized to improve their binding efficiency and selectivity.

Environmental and green chemistry principles are also influencing the study of this compound. Researchers are increasingly focused on developing sustainable synthesis methods that minimize waste and energy consumption. The trifluoromethyl group in CAS No. 2877763-64-7 presents an opportunity to explore catalytic fluorination techniques, which are gaining traction as eco-friendly alternatives to traditional fluorination processes.

In summary, 1-(piperidin-1-yl)-2-{4-[4-(trifluoromethyl)phenyl]piperazin-1-yl}ethan-1-one (CAS No. 2877763-64-7) represents a compelling subject of study due to its structural complexity and potential applications in drug discovery, neuropharmacology, and synthetic chemistry. Its relevance to contemporary research trends, such as AI-driven drug design and sustainable synthesis, ensures that it will remain a focal point for scientific inquiry in the years to come.